Cas no 899898-44-3 (Ethyl 5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate)

• Product Name: Ethyl 5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate
• CAS No: 899898-44-3
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• MDL: MFCD31560469
• CID: 4659061
• PubChem ID: 68405841
• Update Time: 2024-10-26

Ethyl 5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate
• OEEIUXJIBAMTPI-UHFFFAOYSA-N
• Ethyl5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate
• 5-tert-butoxycarbonylamino-2-methyl-thiazole-4-carboxylic acid ethyl ester
• Ethyl 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-4-thiazolecarboxylate (ACI)
• 5-[(tert-Butoxycarbonyl)amino]-2-methylthiazole-4-carboxylic acid ethyl ester
• CS-13267
• CS-W020386
• 899898-44-3
• ZKB89844
• ethyl 2-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylate
• SCHEMBL2826113
• DB-208812
• AKOS037649681

• MDL： MFCD31560469
• Inchi： 1S/C12H18N2O4S/c1-6-17-10(15)8-9(19-7(2)13-8)14-11(16)18-12(3,4)5/h6H2,1-5H3,(H,14,16)
• InChI Key： OEEIUXJIBAMTPI-UHFFFAOYSA-N
• SMILES： O=C(NC1=C(C(OCC)=O)N=C(C)S1)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 3.4